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Compound of Interest

Compound Name: (S)-N-Boc-2-cyanomorpholine

Cat. No.: B571912

An In-depth Technical Guide on (S)-N-Boc-2-cyanomorpholine

This technical guide provides comprehensive information on the chemical properties, synthesis,
and a representative experimental workflow for (S)-N-Boc-2-cyanomorpholine, a valuable
building block for researchers and professionals in drug development and organic synthesis.

Core Molecular Data

(S)-N-Boc-2-cyanomorpholine, also known by its IUPAC name tert-butyl (S)-2-
cyanomorpholine-4-carboxylate, is a heterocyclic compound incorporating a morpholine ring, a
nitrile group, and a tert-butyloxycarbonyl (Boc) protecting group.[1] This structure makes it a
useful intermediate in the synthesis of more complex molecules.

Quantitative Data Summary

The key quantitative physicochemical properties of (S)-N-Boc-2-cyanomorpholine are
summarized in the table below.
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Property Value Reference(s)
Molecular Formula C10H16N203 [1112]
Molecular Weight 212.25 g/mol [1][2]

CAS Number 1257856-31-7 [1]

Purity Typically 295% [1]

tert-butyl (S)-2-
IUPAC Name cyanomorpholine-4- [1]
carboxylate

Synthesis and Experimental Protocol

The synthesis of (S)-N-Boc-2-cyanomorpholine typically involves the protection of the
secondary amine of the morpholine ring with a tert-butyloxycarbonyl (Boc) group. This is a
common strategy in organic synthesis to prevent the amine from participating in undesired side
reactions.

Representative Experimental Protocol: Boc Protection
of (S)-2-Cyanomorpholine

This protocol describes a general procedure for the N-Boc protection of an amine, adapted for
the synthesis of (S)-N-Boc-2-cyanomorpholine.

Materials:

(S)-2-Cyanomorpholine

Di-tert-butyl dicarbonate (Bocz0)

Dry acetonitrile (MeCN)

Yttria-Zirconia based Lewis acid catalyst (or other suitable base/catalyst)

Petroleum ether
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Ethyl acetate
10% Sodium bicarbonate solution
Brine

Anhydrous sodium sulfate

Procedure:

Reaction Setup: In a round-bottom flask, dissolve (S)-2-cyanomorpholine (2 mmol) in dry
acetonitrile (2.5 mL). Add a catalytic amount (e.g., 20% by weight) of a suitable catalyst,
such as a yttria-zirconia based Lewis acid.

Addition of Boc Anhydride: While stirring the solution at room temperature, add a solution of
di-tert-butyl dicarbonate (Boc20, 2 mmol) in dry acetonitrile (1.5 mL) dropwise.

Reaction Monitoring: Stir the reaction mixture at room temperature. Monitor the progress of
the reaction by Thin Layer Chromatography (TLC) until the starting material is consumed.

Work-up:

o Once the reaction is complete, filter off the catalyst and wash it thoroughly with diethyl
ether.

o Combine the filtrate and washings and wash sequentially with 10% sodium bicarbonate
solution, water, and brine.

o Dry the organic layer over anhydrous sodium sulfate.
Purification:
o Evaporate the solvent under reduced pressure to obtain the crude product.

o Purify the crude product by column chromatography on neutral alumina using a mixture of
petroleum ether and ethyl acetate (e.g., 97:3) as the eluent to afford pure (S)-N-Boc-2-
cyanomorpholine.
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Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis of (S)-N-Boc-2-
cyanomorpholine as detailed in the experimental protocol.

Click to download full resolution via product page

Caption: Synthetic workflow for (S)-N-Boc-2-cyanomorpholine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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